Cas no 108863-79-2 (2-Naphthalenesulfonamide,N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-)

• Product Name: 2-Naphthalenesulfonamide,N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-
• CAS No: 108863-79-2
• MF: C₁₅H₁₇NO₅S
• MW: 323.364183187485
• CID: 128193
• Update Time: 2024-01-24

2-Naphthalenesulfonamide,N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide,N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-
• 2-(2-Hydroxy-N-methylnaphthalene-6-sulfonamido ethyl acetate
• 2-Naphthalenesulfonamide, N-[2-(acetyloxy)ethyl]-6-hydroxy-N-methyl-

• Inchi： 1S/C15H17NO5S/c1-11(17)21-8-7-16(2)22(19,20)15-6-4-12-9-14(18)5-3-13(12)10-15/h3-6,9-10,18H,7-8H2,1-2H3
• InChI Key： RRGHSCSNNLXYSS-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(O)C=C2)=CC=C1S(N(CCOC(C)=O)C)(=O)=O

Computed Properties

• Exact Mass: 323.08281
• Monoisotopic Mass: 323.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 524.5±56.0 °C(Predicted)
• PSA: 83.91
• pka: 8.96±0.40(Predicted)